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Compound of Interest

Compound Name: Fostriecin Sodium

Cat. No.: B1662593 Get Quote

For Immediate Implementation by Laboratory Personnel

Fostriecin Sodium, a potent antitumor antibiotic and a highly selective inhibitor of protein

phosphatase 2A (PP2A), requires stringent handling and disposal protocols to ensure the

safety of laboratory personnel and to prevent environmental contamination. Its cytotoxic nature

and high toxicity to aquatic life necessitate that all waste containing this compound be treated

as hazardous.[1] Adherence to the following procedures is critical for maintaining a safe and

compliant research environment.

Core Safety and Handling Summary
All personnel handling Fostriecin Sodium must be trained in the management of cytotoxic

compounds.[2] The minimum personal protective equipment (PPE) includes a lab coat or gown,

safety goggles with side shields, and two pairs of chemotherapy-tested gloves.[2][3] All

handling of Fostriecin Sodium powder or solutions should be conducted within a certified

chemical fume hood to prevent inhalation of aerosols.[1]
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Property Value Reference

Molecular Formula C₁₉H₂₆NaO₉P [4]

Molecular Weight 452.37 g/mol [4]

IC₅₀ for PP2A 1.5 - 3.2 nM [5][6]

IC₅₀ for PP1 131 µM [5][6]

Acute Oral Toxicity
Category 4 (Harmful if

swallowed)
[1]

Aquatic Toxicity

Category 1 (Very toxic to

aquatic life with long-lasting

effects)

[1]

Detailed Protocol for the Disposal of Fostriecin
Sodium Waste
This protocol outlines the essential steps for the safe segregation, containment, and disposal of

all waste streams contaminated with Fostriecin Sodium.

I. Waste Segregation and Containment
Immediate Segregation: At the point of generation, all materials that have come into contact

with Fostriecin Sodium must be segregated from general and other laboratory waste.

Solid Waste:

Place all contaminated solid waste, including gloves, disposable gowns, bench paper,

pipette tips, and vials, into a designated, rigid, leak-proof container lined with a thick

(minimum 2 mm polypropylene) plastic bag.

The container must be clearly labeled with a cytotoxic warning symbol and the words

"Cytotoxic Waste" or "Chemotherapeutic Waste".

Liquid Waste:
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Collect all aqueous solutions containing Fostriecin Sodium in a dedicated, shatter-proof,

and leak-proof container.

The container must be clearly labeled as "Hazardous Waste: Fostriecin Sodium" and

include the appropriate hazard symbols (e.g., toxic, environmentally hazardous).

Sharps Waste:

Dispose of all needles, syringes, and other contaminated sharps immediately into a

designated, puncture-resistant sharps container that is also labeled with a cytotoxic

warning.[2]

II. Spill Decontamination
In the event of a spill, the following procedure must be initiated immediately:

Alert Personnel: Notify all personnel in the immediate area of the spill.

Evacuate and Secure: If the spill is large or involves a significant amount of powder,

evacuate the area and prevent entry.

Don Appropriate PPE: Before cleaning, personnel must wear a disposable gown, two pairs of

chemotherapy gloves, eye protection, and a respirator (N95 or higher).

Contain the Spill:

For liquid spills, cover with absorbent pads, starting from the outside and working inward.

For powder spills, gently cover with damp absorbent pads to avoid aerosolizing the

powder. Do not dry sweep.

Clean the Area:

Once absorbed, carefully collect all contaminated materials and place them in the

cytotoxic solid waste container.

Clean the spill area with a detergent solution, followed by a rinse with water. All cleaning

materials must be disposed of as cytotoxic waste.
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Final Decontamination: Decontaminate the area again with a suitable laboratory disinfectant.

III. Final Disposal
Container Sealing: Once waste containers are three-quarters full, securely seal the inner bag

and then the outer container.

Storage: Store sealed cytotoxic waste containers in a designated, secure, and well-ventilated

area, away from general waste and incompatible materials.

Professional Disposal: Arrange for the collection and disposal of the waste by a licensed

hazardous waste management company. Fostriecin Sodium waste must be transported to

an approved waste disposal plant for high-temperature incineration.[1][7]

Documentation: Maintain a detailed log of all Fostriecin Sodium waste generated and

disposed of, in accordance with institutional and regulatory requirements.

Visual Guides for Safety and Compliance
To aid in the understanding of the risks and procedures associated with Fostriecin Sodium,

the following diagrams illustrate its biological mechanism of action and the required workflow

for its proper disposal.
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Fostriecin Sodium's inhibition of PP2A.
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Workflow for Fostriecin Sodium disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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